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Compound of Interest

Compound Name: Lauroyl-L-carnitine chloride

Cat. No.: B2477444 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical

reagents like Lauroyl-L-carnitine chloride is a critical component of laboratory safety and

regulatory compliance. This guide provides a clear, step-by-step process for the safe disposal

of Lauroyl-L-carnitine chloride, ensuring the protection of personnel and the environment.

Hazard Profile and Safety Considerations
Lauroyl-L-carnitine chloride is identified with the CAS Number 6919-91-1. While hazard

classifications can vary between suppliers, it is prudent to handle this compound with care.

According to some safety data sheets (SDS), Lauroyl-L-carnitine chloride may be classified

under the Globally Harmonized System (GHS) with the following hazards[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed.

Skin corrosion/irritation (Category 2): Causes skin irritation.

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

Given these potential hazards, appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat, should be worn at all times when handling this

chemical.
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Step-by-Step Disposal Protocol
The fundamental principle for the disposal of Lauroyl-L-carnitine chloride is to adhere to all

applicable local, state, and federal regulations.

Initial Assessment:

Consult the Safety Data Sheet (SDS): Always refer to the specific SDS provided by the

manufacturer of your Lauroyl-L-carnitine chloride. This document will contain the most

accurate and relevant safety and disposal information.

Evaluate the Waste: Determine if the Lauroyl-L-carnitine chloride to be disposed of is in

its pure form or mixed with other solvents or reagents. Contaminated materials will require

special consideration.

Waste Segregation and Collection:

Dedicated Waste Container: Transfer the Lauroyl-L-carnitine chloride waste into a

clearly labeled, sealed, and appropriate chemical waste container.

Avoid Mixing: Do not mix Lauroyl-L-carnitine chloride waste with other waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Disposal Pathway:

Approved Waste Disposal Facility: The primary and recommended method for disposal is

to send the chemical waste to an approved and licensed waste disposal plant.

Institutional EHS: Contact your institution's EHS office to arrange for the pickup and

disposal of the chemical waste. They will have established procedures and relationships

with certified waste management companies.

Decontamination of Empty Containers:

Triple Rinse: Thoroughly rinse the empty container with an appropriate solvent. The

rinsate should be collected and disposed of as chemical waste.
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Container Disposal: Once decontaminated, the container can typically be disposed of

according to institutional guidelines for non-hazardous lab waste. However, always confirm

this with your EHS office.

Quantitative Data Summary
At present, publicly available safety data sheets and disposal guidelines do not specify

quantitative limits (e.g., concentration thresholds for drain disposal) for Lauroyl-L-carnitine
chloride. The precautionary principle dictates treating all quantities as chemical waste

requiring professional disposal.

Parameter Value Source

CAS Number 6919-91-1 [1]

GHS Hazard Codes H302, H315, H319, H335 [1]

Disposal Recommendation

Dispose of in accordance with

local, state, and federal

regulations.

[1]

Experimental Protocols Cited
This guidance is based on standard chemical waste disposal protocols and information

synthesized from various safety data sheets for Lauroyl-L-carnitine chloride. No

experimental protocols for the neutralization or deactivation of this specific compound are

readily available in the reviewed literature. The standard procedure is collection and

incineration by a licensed facility.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Lauroyl-L-carnitine chloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b2477444?utm_src=pdf-body
https://www.benchchem.com/product/b2477444?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-130321/Lauroyl-L-carnitine-chloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130321/Lauroyl-L-carnitine-chloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-130321/Lauroyl-L-carnitine-chloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b2477444?utm_src=pdf-body
https://www.benchchem.com/product/b2477444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2477444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Lauroyl-L-carnitine
Chloride for Disposal

Consult Manufacturer's SDS

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste pure or mixed?

Pure Compound

Pure

Mixed with Solvents/
Other Chemicals

Mixed

Transfer to a Labeled,
Sealed Chemical Waste Container

Contact Institutional EHS Office
for Waste Pickup

Disposal by Approved
Waste Management Facility

Triple Rinse Empty Container

Collect Rinsate as
Chemical Waste

Dispose of Decontaminated
Container per EHS Guidelines

End of Disposal Process

Click to download full resolution via product page

Disposal workflow for Lauroyl-L-carnitine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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